Cas no 3819-00-9 (Piperacetazine)
Piperacetazine is a phenothiazine-derived antipsychotic agent primarily used in the management of psychotic disorders. Its chemical structure features a piperazine side chain, which contributes to its potent dopamine D2 receptor antagonism, a key mechanism in mitigating symptoms of schizophrenia and related conditions. The compound exhibits a favorable pharmacokinetic profile, with moderate lipophilicity enabling efficient blood-brain barrier penetration. Piperacetazine's extended duration of action allows for less frequent dosing compared to some first-generation antipsychotics, improving patient compliance. It demonstrates a lower incidence of extrapyramidal side effects relative to earlier phenothiazines, though monitoring for potential anticholinergic and sedative effects remains advisable. The molecule's stability under standard storage conditions facilitates pharmaceutical formulation.
Piperacetazine structure
Product Name:Piperacetazine
CAS No:3819-00-9
MF:C24H30N2O2S
MW:410.572205066681
MDL:MFCD00069051
CID:308020
PubChem ID:19675
Update Time:2025-06-08
Piperacetazine Chemical and Physical Properties
Names and Identifiers
-
- Piperacetazine
- 1-[10-[3-[4-(2-hydroxyethyl)piperidin-1-yl]propyl]phenothiazin-2-yl]ethanone
- Ethanone,1-[10-[3-[4-(2-hydroxyethyl)-1-piperidinyl]propyl]-10H-phenothiazin-2-yl]-
- PIPERACETAZINE, USP STANDARD
- 1-(10-{3-[4-(2-hydroxy-ethyl)-piperidin-1-yl]-propyl}-10H-phenothiazin-2-yl)-ethanone
- 1-(3-<2-Acetyl-phenothiazinyl-(10)>-propyl)-4-<2-hydroxy-aethyl>-piperidin
- 2-acetyl-10-(3-[4-(2-hydroxyethyl)piperidino]propyl)phenothiazine
- EINECS 223-312-0
- PC-1421
- Piperacetazin
- Piperacetazina [INN-Spanish]
- Piperacetazinum [INN-Latin]
- Piperazetazina [DCIT]
- Psymod
- Quide
- SC 9794
- DTXCID903481
- 1-(10-{3-[4-(2-hydroxyethyl)-1-piperidinyl]propyl}-10H-phenothiazin-2-yl)ethanone
- SR-01000841199-2
- Pharmakon1600-01503874
- SMR001233431
- PIPERACETAZINE [VANDF]
- SPBio_002908
- HMS3369H17
- AB00514021
- 1-(10-{3-[4-(2-hydroxyethyl)piperidin-1-yl]propyl}-10H-phenothiazin-2-yl)ethanone
- Ethanone, 1-[10-[3-[4-(2-hydroxyethyl)-1-piperidinyl]propyl]-10H-phenothiazin-2-yl]-
- 1-(10-(3-[4-(2-Hydroxyethyl)-1-piperidinyl]propyl)-10H-phenothiazin-2-yl)ethanone #
- 2-Acetyl-10-(3-(4-(beta-hydroxyethyl)piperidino)propyl)phenothiazine
- PIPERACETAZINE [GREEN BOOK]
- MLS002154124
- 10-(3-(4-(2-Hydroxyethyl)piperidino)propyl)phenothiazin-2-yl methyl ketone
- NSC760067
- Q3905512
- 1-[10-[3-[4-(2-hydroxyethyl)-1-piperidinyl]propyl]-2-phenothiazinyl]ethanone
- HMS1571A18
- CAS-3819-00-9
- BPBio1_001074
- SR-01000841199
- Prestwick1_001048
- Quide (TN)
- 3819-00-9
- HMS3715A18
- Piperacetazina (INN-Spanish)
- PIPERACETAZINE [WHO-DD]
- AB00514021_06
- UNII-KL6248WNW4
- 1-(10-(3-(4-(2-Hydroxyethyl)-1-piperidinyl)propyl)-10H-phenothiazin-2-yl)ethanone
- NCGC00016642-04
- AKOS030526141
- PIPERACETAZINE (MART.)
- KL6248WNW4
- SCHEMBL148569
- HY-B1152
- Prestwick0_001048
- 10-[3-[4-(2-hydroxyethyl)piperidino]propyl]phenothiazin-2-yl methyl ketone
- Piperacetazinum
- Piperacetazine (USAN/INN)
- PIPERACETAZINE(250MG)
- CCG-213229
- Piperacetazinum (INN-Latin)
- HMS2098A18
- Piperacetazine [USAN:USP:INN]
- AS-56571
- Ethanone, 1-(10-(3-(4-(2-hydroxyethyl)-1-piperidinyl)propyl)-10H-phenothiazin-2-yl)-
- CHEBI:92293
- NCGC00016642-02
- HMS2230G17
- Tox21_110540_1
- PIPERACETAZINE [INN]
- PIPERACETAZINE [MART.]
- DTXSID7023481
- Prestwick2_001048
- Piperacetazine (USAN:USP:INN)
- CHEMBL1584
- 1-(10-{3-[4-(2-HYDROXYETHYL)PIPERIDIN-1-YL]PROPYL}-10H-PHENOTHIAZIN-2-YL)ETHAN-1-ONE
- Piperacetazina
- D02679
- NS00030354
- CS-4756
- D85498
- BSPBio_000976
- Ketone, 10-(3-(4-(2-hydroxyethyl)piperidino)propyl)phenothiazin-2-yl methyl
- PIPERACETAZINE [MI]
- PIPERACETAZINE [ORANGE BOOK]
- Prestwick3_001048
- NSC 760067
- Z2065671295
- NCGC00016642-01
- Tox21_110540
- PIPERACETAZINE [USAN]
- EN300-221562
- NCGC00179353-01
- Piperazetazina
- NSC-760067
- 2-Acetyl-10-(3-(4-(.beta.-hydroxyethyl)piperidino)propyl)phenothiazine
- BRD-K16277217-001-10-9
- DA-76910
-
- MDL: MFCD00069051
- Inchi: 1S/C24H30N2O2S/c1-18(28)20-7-8-24-22(17-20)26(21-5-2-3-6-23(21)29-24)13-4-12-25-14-9-19(10-15-25)11-16-27/h2-3,5-8,17,19,27H,4,9-16H2,1H3
- InChI Key: BTFMCMVEUCGQDX-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N(C2C=C(C(C)=O)C=CC1=2)CCCN1CCC(CCO)CC1
Computed Properties
- Exact Mass: 410.20300
- Monoisotopic Mass: 410.20279938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 69.1Ų
Experimental Properties
- Density: 1.0802 (rough estimate)
- Melting Point: 99°C
- Refractive Index: 1.6360 (estimate)
- PSA: 69.08000
- LogP: 4.97930
Piperacetazine Security Information
- Signal Word:Warning
- Storage Condition:Pure form -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Piperacetazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-B1152-10mM*1mLinDMSO |
Piperacetazine |
3819-00-9 | 99.86% | 10mM*1mLinDMSO |
¥990 | 2023-07-26 | |
| MedChemExpress | HY-B1152-5mg |
Piperacetazine |
3819-00-9 | 99.86% | 5mg |
¥600 | 2025-04-16 | |
| MedChemExpress | HY-B1152-10mg |
Piperacetazine |
3819-00-9 | 99.86% | 10mg |
¥960 | 2025-04-16 | |
| TRC | P479975-100mg |
Piperacetazine |
3819-00-9 | 100mg |
$ 196.00 | 2023-09-06 | ||
| TRC | P479975-250mg |
Piperacetazine |
3819-00-9 | 250mg |
$ 270.00 | 2023-09-06 | ||
| TRC | P479975-2.5g |
Piperacetazine |
3819-00-9 | 2.5g |
$ 2294.00 | 2023-09-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P879255-5mg |
Piperacetazine |
3819-00-9 | ≥98% | 5mg |
¥923.40 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P879255-10mg |
Piperacetazine |
3819-00-9 | ≥98% | 10mg |
¥1,333.80 | 2022-01-13 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3085-2 mg |
Piperacetazine |
3819-00-9 | 98.00% | 2mg |
¥356.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3085-5 mg |
Piperacetazine |
3819-00-9 | 98.00% | 5mg |
¥642.00 | 2022-04-26 |
Piperacetazine Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:3819-00-9)Piperacetazine
Order Number:A1027975
Stock Status:in Stock
Quantity:100mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:36
Price ($):244.0
Email:sales@amadischem.com
Piperacetazine Related Literature
-
A. H. Stead,R. Gill,T. Wright,J. P. Gibbs,A. C. Moffat Analyst 1982 107 1106
3819-00-9 (Piperacetazine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:3819-00-9)Piperacetazine
Purity:99%
Quantity:100mg
Price ($):244.0